Cas no 1804825-72-6 (4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804825-72-6
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4832073
• Update Time: 2025-10-21

4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-6-5(18(11,14)15)4(13)3(2-12-6)17-7(8,9)10/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： CNFMWXGGIDGUEH-UHFFFAOYSA-N
• SMILES： S(C1C(C(=CNC=1OC)OC(F)(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 1
• Topological Polar Surface Area: 116

Additional information on 4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804825-72-6)

4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804825-72-6, belongs to a class of pyridine derivatives that exhibit a range of biological activities. The structural features of this molecule, particularly the presence of hydroxyl, methoxy, and trifluoromethoxy groups, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide molecule is characterized by a pyridine core substituted with various functional groups. The hydroxyl group at the 4-position, the methoxy group at the 2-position, and the trifluoromethoxy group at the 5-position introduce polarity and electronic effects that influence its interactions with biological targets. These substituents also enhance the compound's solubility in polar solvents, making it suitable for various biochemical assays and drug formulation studies.

In recent years, there has been a growing interest in pyridine-based compounds due to their diverse pharmacological properties. Pyridines are known to be key structural motifs in many bioactive molecules, including drugs that target neurological disorders, infectious diseases, and cancer. The< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide compound has been investigated for its potential role in these areas, particularly as a precursor or intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its versatility in drug design. The< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide scaffold can be modified in various ways to optimize its biological activity. For instance, the introduction of additional functional groups or the alteration of existing substituents can lead to derivatives with enhanced binding affinity or selectivity for specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns.

The< strong>CAS number 1804825-72-6 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. Researchers often rely on CAS numbers to ensure the accurate identification and procurement of chemical substances. This standardized system helps to minimize errors and ensures that studies are reproducible across different laboratories.

Recent advancements in computational chemistry have further enhanced the study of< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide. Molecular modeling techniques allow researchers to predict the binding modes of this compound with various biological targets, providing insights into its potential pharmacological effects. These computational studies are often complemented by experimental validations, such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound's interactions with proteins or other biomolecules.

The< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide molecule has also been explored in the context of developing novel therapeutic agents. Its structural features make it a promising candidate for inhibiting enzymes or receptors involved in disease pathways. For example, modifications to the sulfonamide group can enhance its ability to interact with specific enzyme active sites, leading to potent inhibition of target proteins. Such interactions are crucial for developing drugs that can modulate disease processes at a molecular level.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and industrial chemistry. The unique electronic properties of< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide make it suitable for use as a ligand or catalyst in various chemical reactions. Researchers have explored its use in transition metal-catalyzed reactions, where it can facilitate the formation of new chemical bonds under controlled conditions.

The synthesis of< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry or microwave-assisted synthesis, have been employed to improve efficiency and scalability. These methods not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles.

The< strong>CAS number 1804825-72-6 serves as a critical reference point for researchers working with this compound. It ensures that all parties involved in a study are using the same material standard and facilitates collaboration across different institutions. This standardization is essential for maintaining consistency in research outcomes and advancing scientific knowledge.

The< strong>4-Hydroxy-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide molecule represents an important example of how structural complexity can be leveraged to develop novel bioactive compounds. Its unique combination of functional groups provides a rich platform for medicinal chemists to explore new therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in drug discovery and development.